Cas no 173469-74-4 (1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-)

1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- structure
173469-74-4 structure
Product Name:1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
CAS No:173469-74-4
MF:C12H14O3
MW:206.237763881683
CID:1358207
Update Time:2024-08-17

1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
    • Inchi: 1S/C12H14O3/c1-3-4-11(14)9-5-6-12(15)10(7-9)8(2)13/h5-7,15H,3-4H2,1-2H3
    • InChI Key: PRESUASMNQVUNA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(O)C(C(C)=O)=C1)(=O)CCC

Computed Properties

  • Exact Mass: 206.09432

Experimental Properties

  • Density: 1.121±0.06 g/cm3(Predicted)
  • Boiling Point: 372.9±27.0 °C(Predicted)
  • PSA: 54.37
  • pka: 8.29±0.20(Predicted)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.